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Compound of Interest

Compound Name: SRT3190

Cat. No.: B610999 Get Quote

Application Notes and Protocols for SRT3190
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of

SRT3190, a selective Sirtuin 1 (SIRT1) activator and C-X-C motif chemokine receptor 2

(CXCR2) ligand, for use in research applications. Adherence to these guidelines will ensure the

consistency and reliability of experimental results.

Compound Information
SRT3190 is a small molecule with dual activities, making it a valuable tool for investigating

cellular metabolism, inflammation, and aging. Its primary mechanism of action is the activation

of SIRT1, an NAD+-dependent deacetylase that plays a crucial role in various cellular

processes. Additionally, SRT3190 acts as a ligand for CXCR2, a G-protein coupled receptor

involved in inflammatory responses and neutrophil chemotaxis.

Quantitative Data Summary
For ease of reference and experimental planning, the key quantitative data for SRT3190 are

summarized in the table below.
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Property Value Reference

Molecular Weight 475.54 g/mol [1]

Appearance Solid [2]

Solubility in DMSO ≥47.6 mg/mL [1][2]

Solubility in Ethanol ≥99.4 mg/mL (with sonication) [1][2]

Insolubility Water [1][2]

Storage Temperature -20°C [1][2]

Experimental Protocols: Stock Solution Preparation
Accurate preparation of stock solutions is critical for obtaining reproducible experimental data.

Below are detailed protocols for dissolving SRT3190 in dimethyl sulfoxide (DMSO) and ethanol.

Protocol for Preparing a 10 mM SRT3190 Stock Solution
in DMSO
Materials:

SRT3190 powder

Anhydrous/sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Procedure:

Calculate the required mass of SRT3190:

To prepare a 10 mM stock solution, use the following formula:
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Mass (mg) = Desired Volume (mL) x 10 mmol/L x 475.54 g/mol x (1 mg / 1000 µg) x (1 g

/ 1000 mg)

For 1 mL of a 10 mM solution, you will need 4.7554 mg of SRT3190.

Weigh the SRT3190 powder:

Carefully weigh the calculated amount of SRT3190 powder in a sterile microcentrifuge

tube.

Add DMSO:

Add the desired volume of anhydrous/sterile DMSO to the tube containing the SRT3190
powder. For a 10 mM solution, if you weighed 4.7554 mg, add 1 mL of DMSO.

Dissolve the compound:

Vortex the solution thoroughly until the SRT3190 is completely dissolved. Gentle warming

in a 37°C water bath can aid in dissolution if necessary.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C.[1][2] It is recommended to use the solution soon after

preparation as long-term storage of the solution is not advised.[2]

Protocol for Preparing a 10 mM SRT3190 Stock Solution
in Ethanol
Materials:

SRT3190 powder

200 proof (100%) ethanol

Sterile microcentrifuge tubes or vials
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Calibrated micropipettes

Vortex mixer

Sonicator (water bath or probe)

Procedure:

Calculate the required mass of SRT3190:

Use the same formula as in the DMSO protocol. For 1 mL of a 10 mM solution, you will

need 4.7554 mg of SRT3190.

Weigh the SRT3190 powder:

Accurately weigh the calculated mass of SRT3190 into a sterile microcentrifuge tube.

Add Ethanol:

Add the appropriate volume of 100% ethanol to the tube.

Dissolve the compound with sonication:

Vortex the solution.

Place the tube in a sonicator water bath and sonicate until the compound is fully dissolved.

[1][2] The use of sonication is crucial for achieving complete dissolution in ethanol.

Storage:

Aliquot the stock solution into single-use volumes.

Store the aliquots at -20°C.

Visualizations
Experimental Workflow: SRT3190 Stock Solution
Preparation
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Caption: Workflow for preparing SRT3190 stock solutions.
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Signaling Pathway: SRT3190-Mediated SIRT1 Activation
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Caption: SRT3190 activates SIRT1, leading to deacetylation of downstream targets.

Signaling Pathway: SRT3190 and the CXCR2 Signaling
Axis
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Caption: SRT3190 acts as a ligand for the CXCR2 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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